Cas no 500-05-0 (Coumalic acid)

• Product Name: Coumalic acid
• CAS No: 500-05-0
• MF: C₆H₄O₄
• MW: 140.0936
• MDL: MFCD00006644
• CID: 37819
• PubChem ID: 87565520
• Update Time: 2024-10-29

Coumalic acid Chemical and Physical Properties

Names and Identifiers

• Coumalic acid
• 2-oxo-2H-pyran-5-carboxylic acid
• 2-Pyrone-5-carboxylic acid
• Coumalic acid, (2-Pyrone-5-carboxylic acid)
• Cumalic Acid
• 6-oxopyran-3-carboxylic acid
• Coumalicacidmonohydrate
• 2-Pyrone-5-carboxylic acid,2-Oxo-2H-pyran-5-carboxylic acid
• α-Pyrone-5-carboxylic Acid
• 2H-Pyran-5-carboxylic acid, 2-oxo-
• 2-Oxopyran-5-carboxylic acid
• alpha-Pyrone-5-carboxylic acid
• .alpha.-Pyrone-5-carboxylic acid
• OB1JPY343G
• ORGPJDKNYMVLFL-UHFFFAOYSA-N
• 2-Oxo-1,2H-pyran-5-carboxylic acid
• zlchem 364
• 5-Carboxy-2-pyrone
• Coumalic acid, 97%
• a-Pyrone-5-carboxylic acid
• 6-oxo-pyran-3-carboxylic acid
• ZLC0208
• 2-Pentenedi
• SCHEMBL258740
• NSC-22978
• NSC22978
• STK329418
• AB00990923-01
• AS-17705
• AKOS000119258
• SB40457
• NSC 22978
• BBL009090
• SY020314
• EINECS 207-899-0
• .alpha.-Pyrone-3-carboxylic acid
• CS-0001427
• Q-103227
• HY-32004
• MFCD00006644
• 2-Pentenedioic acid, 4-(hydroxymethylene)-, delta-lactone
• GLUTACONIC ACID, 4-(HYDROXYMETHYLENE)-, .DELTA.-LACTONE
• 2-Pentenedioic acid, 4-(hydroxymethylene)-, .delta.-lactone
• UNII-OB1JPY343G
• COUMALIC ACID [MI]
• Z104472302
• Coumalicacid
• DTXSID60870569
• BP-12397
• NS00043036
• 1ST40242
• DB-051716
• 500-05-0
• NCGC00336326-01
• 2-OXO-1(2H)-PYRAN-5-CARBOXYLIC ACID
• 2-Pentenedioic acid, .delta.-lactone
• 2-Oxo-2H-pyran-5-carboxylic acid #
• EN300-19035
• ALBB-033465
• AB00990923-03
• Q19903002
• CHEMBL216734
• J-650096
• F2170-0001
• InChI=1/C6H4O4/c7-5-2-1-4(3-10-5)6(8)9/h1-3H,(H,8,9
• CHEBI:180952

• MDL： MFCD00006644
• Inchi： 1S/C6H4O4/c7-5-2-1-4(3-10-5)6(8)9/h1-3H,(H,8,9)
• InChI Key： ORGPJDKNYMVLFL-UHFFFAOYSA-N
• SMILES： O1C(C([H])=C([H])C(C(=O)O[H])=C1[H])=O
• BRN： 119747

Computed Properties

• Exact Mass: 140.01100
• Monoisotopic Mass: 140.01095860 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6
• Molecular Weight: 140.09
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0

Experimental Properties

• Color/Form: Tan powder
• Density: 1.2154 (rough estimate)
• Melting Point: 203-205 °C (dec.) (lit.)
• Boiling Point: 218°C/120mmHg(lit.)
• Flash Point: 218°C/120mm
• Refractive Index: 1.4434 (estimate)
• Water Partition Coefficient: Very soluble in water.
• PSA: 67.51000
• LogP: 0.33800
• Merck: 2557
• Solubility: Soluble in water

Coumalic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： S22: do not breathe dust. S24/25: prevent skin and eye contact.
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Sealed in dry,Room Temperature
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives